Transition metal free C(sp3)–C(sp3) coupling between alcohols and N-heteroarenes via a dehydrogenative SET/HAT process†
Organic Chemistry Frontiers Pub Date: 2023-12-12 DOI: 10.1039/D3QO01875J
Abstract
Transition metal free direct activation and Csp3–Csp3 coupling of benzylic alcohol derivatives with N-heteroarenes was performed in a basic medium in the presence of an aryl halide additive. Various E-alkenyl heteroarenes were obtained, among which is the STB-8 imaging reagent of β-amyloid associated with Alzheimer's disease. From the combination of experimental results and DFT calculations, we assume that the reaction proceeds via a combined SET/HAT dehydrogenation pathway.
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